Cas no 2229304-53-2 (2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine
• CAS No: 2229304-53-2
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6122985
• PubChem ID: 165853979
• Update Time: 2025-08-04

2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine
• 2229304-53-2
• EN300-1780367
• 2-[1-(1,3-thiazol-4-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C9H14N2S/c10-5-4-9(2-1-3-9)8-6-12-7-11-8/h6-7H,1-5,10H2
• InChI Key： DHCGHKDAPBFENQ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine

2-1-(1,3-Thiazol-4-yl)cyclobutylethan-1-amine (CAS No. 2229304-53-2): A Comprehensive Overview

The compound 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine (CAS No. 2229304-53-2) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in recent years due to their intriguing chemical properties and biological activities. The molecule consists of a cyclobutane ring fused with an ethanamine group and a thiazole moiety, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of thiazole-containing compounds in the field of drug discovery. The thiazole ring is known for its ability to act as a bioisostere, mimicking the properties of other heterocycles while offering unique advantages in terms of stability and bioavailability. This has led researchers to explore the potential of 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine in designing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine involves a multi-step process that combines principles from organic chemistry and catalysis. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations like coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for advanced applications in medicinal chemistry.

In terms of physical properties, 2-1-(1,3-thiazol-4-yl)cyclobutylethan-1-amine exhibits a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and ethanol. Its molecular weight is around 197 g/mol, and it has a density of 1.2 g/cm³. These properties make it ideal for use in various chemical processes, including chromatography and spectroscopy, where high purity and stability are essential.

The biological activity of this compound has been extensively studied in recent years. Researchers have reported that 2-amino derivatives, including this compound, exhibit potent inhibitory effects on key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can inhibit the activity of cAMP-dependent protein kinase (PKA), making it a promising candidate for treating conditions associated with excessive PKA activity, such as certain types of cancer and cardiovascular diseases.

Moreover, the incorporation of the thiazole ring into this molecule introduces additional functionalities that enhance its reactivity and selectivity in biological systems. The thiazole moiety is known to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. This makes 2-cyclobutylethanamine derivatives highly valuable in drug design programs aimed at developing selective inhibitors or agonists for specific molecular targets.

In addition to its biological applications, 2-cyclobutylethanamine derivatives have also found utility in materials science. Recent research has explored their use as precursors for synthesizing advanced materials with tailored electronic properties. For example, by incorporating this compound into polymer matrices or metalorganic frameworks (MOFs), scientists have been able to create materials with enhanced conductivity and mechanical stability.

One area where this compound has shown particular promise is in the development of novel catalysts for organic synthesis. The combination of the thiazole ring's electron-withdrawing properties and the cyclobutane ring's strain energy creates a highly reactive system that can accelerate key transformations like alkylation and acylation reactions. This has led to the design of more efficient catalytic systems that reduce reaction times and improve yields.

Looking ahead, the future prospects for CAS No. 222930453 are bright. With ongoing advancements in synthetic chemistry and computational modeling techniques, researchers are expected to uncover even more applications for this versatile compound. Its unique structure positions it as a valuable tool not only in drug discovery but also in materials science and catalysis.

In conclusion, CAS No. 22930453, or cyclobutylethanamine derivative, represents a significant advancement in modern chemistry due to its unique structure and diverse functional groups. As research continues to uncover its full potential, this compound is poised to play an increasingly important role across multiple scientific disciplines.